Cas no 25186-25-8 (4,4-dimethylcyclohexane-1-carbonitrile)

• Product Name: 4,4-dimethylcyclohexane-1-carbonitrile
• CAS No: 25186-25-8
• MF: C₉H₁₅N
• MW: 137.222102403641
• MDL: MFCD20319755
• CID: 1424524
• PubChem ID: 64400509
• Update Time: 2025-10-31

4,4-dimethylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 4,4-dimethyl-
• 4,4-dimethylcyclohexane-1-carbonitrile
• 25186-25-8
• A1-29704
• W18593
• UBFPZDQIUHSLBE-UHFFFAOYSA-N
• DB-152987
• 4,4-dimethylcyclohexanecarbonitrile(WXC08447)
• BS-44859
• Z1227599422
• EN300-90286
• SCHEMBL12551024
• CS-0150045
• MFCD20319755
• AKOS013723336
• 4,4-dimethylcyclohexanecarbonitrile

• MDL： MFCD20319755
• Inchi： 1S/C9H15N/c1-9(2)5-3-8(7-10)4-6-9/h8H,3-6H2,1-2H3
• InChI Key： UBFPZDQIUHSLBE-UHFFFAOYSA-N
• SMILES： N#CC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 137.12055
• Monoisotopic Mass: 137.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 4,4-dimethylcyclohexane-1-carbonitrile

4,4-Dimethylcyclohexane-1-Carbonitrile (CAS No. 25186-25-8): An Overview of Its Structure, Properties, and Applications

4,4-Dimethylcyclohexane-1-carbonitrile (CAS No. 25186-25-8) is a versatile organic compound with a unique structure and a wide range of applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexane ring with two methyl groups at the 4-position and a cyano group at the 1-position. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in both academic research and industrial applications.

The molecular formula of 4,4-dimethylcyclohexane-1-carbonitrile is C₉H₁₃N, and its molecular weight is approximately 135.20 g/mol. The compound is a colorless liquid at room temperature with a boiling point of around 170°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and process in various chemical reactions.

In terms of its chemical structure, the cyclohexane ring provides stability and rigidity to the molecule, while the two methyl groups at the 4-position enhance its hydrophobicity. The cyano group (-CN) is a key functional group that imparts reactivity and can participate in various chemical transformations. For instance, the cyano group can be hydrolyzed to form a carboxylic acid or reduced to an amine, making 4,4-dimethylcyclohexane-1-carbonitrile a valuable intermediate in the synthesis of more complex molecules.

4,4-Dimethylcyclohexane-1-carbonitrile has gained significant attention in pharmaceutical research due to its potential as a building block for drug molecules. Recent studies have explored its use in the synthesis of novel pharmaceuticals with diverse biological activities. For example, researchers have utilized this compound as a starting material for the development of anti-inflammatory agents and anticancer drugs. The ability to modify the cyclohexane ring and the cyano group through various synthetic routes allows for the creation of structurally diverse derivatives with tailored biological properties.

In materials science, 4,4-dimethylcyclohexane-1-carbonitrile has been investigated for its potential in polymer synthesis. Its unique structure can be incorporated into polymer chains to enhance their mechanical properties and thermal stability. Additionally, the presence of the cyano group can introduce polar functionalities that improve adhesion and compatibility with other materials. This makes it useful in the development of advanced materials for applications such as coatings, adhesives, and composites.

The synthetic versatility of 4,4-dimethylcyclohexane-1-carbonitrile has also been leveraged in organic synthesis for the preparation of fine chemicals and intermediates. Its reactivity under various conditions allows chemists to perform selective transformations that are crucial for the synthesis of complex molecules. For instance, it can be used in cross-coupling reactions to form carbon-carbon bonds or in nucleophilic substitution reactions to introduce new functional groups.

Safety considerations are an important aspect when handling 4,4-dimethylcyclohexane-1-carbonitrile. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 4,4-dimethylcyclohexane-1-carbonitrile (CAS No. 25186-25-8) is a multifaceted compound with a rich array of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and reactivity make it an invaluable tool for researchers and chemists working on developing new products and technologies. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.